3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide

• IUPAC Name: 3-[(4-bromo-3-nitropyrazol-1-yl)methyl]benzohydrazide
• InChI: InChI=1S/C11H10BrN5O3/c12-9-6-16(15-10(9)17(19)20)5-7-2-1-3-8(4-7)11(18)14-13/h1-4,6H,5,13H2,(H,14,18)
• InChI Key: PATDKLICDVZJBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NN)CN2C=C(C(=N2)[N+](=O)[O-])Br
• Molecular Formula: C11H10BrN5O3
• DSSTOX Substance ID: DTXSID601168730
• Molecular Weight: 340.13 g/mol
• Solubility: 40.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 512809-58-4

Description

3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide, also known as BNPPH, is a compound that has gained attention in the scientific community due to its potential applications in various fields. BNPPH is a yellow crystalline powder that is soluble in DMSO and DMF.

Scientific Research Applications

3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been studied for its potential use as a diagnostic tool for certain types of cancer.

Mechanism of Action

The mechanism of action of 3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes involved in cell growth and proliferation. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and good bioavailability. It has been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide is its low toxicity and good bioavailability. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide. One area of interest is its potential use as a diagnostic tool for certain types of cancer. Additionally, more research is needed to fully understand its mechanism of action and optimize its use in cancer treatment. Finally, this compound may have potential applications in other areas of scientific research, such as inflammation and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide involves the reaction of 4-bromo-3-nitro-1H-pyrazole with 3-(hydroxymethyl)benzoic acid in the presence of hydrazine hydrate. The reaction takes place under reflux conditions in ethanol and yields this compound as a yellow crystalline powder. The purity of the compound can be confirmed by HPLC and NMR spectroscopy.